![molecular formula C13H14N2O5 B6043252 N-3-isoxazolyl-2,4,5-trimethoxybenzamide](/img/structure/B6043252.png)
N-3-isoxazolyl-2,4,5-trimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-3-isoxazolyl-2,4,5-trimethoxybenzamide (ITB) is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. ITB belongs to the class of isoxazole derivatives and is known for its ability to modulate ion channels and receptors.
Mechanism of Action
N-3-isoxazolyl-2,4,5-trimethoxybenzamide modulates the activity of ion channels and receptors by binding to specific sites on these proteins. For example, this compound binds to the glycine site of the NMDA receptor, which enhances the receptor's activity. This leads to increased calcium influx and subsequent activation of downstream signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as glutamate and acetylcholine, which are involved in learning and memory. This compound also has antioxidant properties and can protect neurons from oxidative stress. Additionally, this compound has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
N-3-isoxazolyl-2,4,5-trimethoxybenzamide has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It also has a well-defined mechanism of action, which makes it a useful tool for studying ion channels and receptors. However, there are also limitations to using this compound in lab experiments. It has low water solubility, which can make it difficult to administer in certain experiments. Additionally, this compound has not been extensively studied in vivo, which limits its potential applications.
Future Directions
There are several future directions for research on N-3-isoxazolyl-2,4,5-trimethoxybenzamide. One potential application is in the treatment of neurological and psychiatric disorders, such as epilepsy and Alzheimer's disease. This compound has also been shown to have potential as a tool for studying ion channels and receptors. Additionally, there is potential for the development of new derivatives of this compound with improved solubility and bioavailability. Further research is needed to fully explore the potential applications of this compound.
Synthesis Methods
N-3-isoxazolyl-2,4,5-trimethoxybenzamide can be synthesized through a multistep process involving the reaction of 3-(2,4,5-trimethoxyphenyl)propenal with hydroxylamine hydrochloride to form the isoxazole ring. This intermediate is then reacted with benzoyl chloride to yield this compound.
Scientific Research Applications
N-3-isoxazolyl-2,4,5-trimethoxybenzamide has been extensively studied for its potential use in treating various neurological and psychiatric disorders. It has been shown to modulate the activity of ion channels and receptors, such as the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory. This compound has also been shown to have anticonvulsant and neuroprotective effects.
Properties
IUPAC Name |
2,4,5-trimethoxy-N-(1,2-oxazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O5/c1-17-9-7-11(19-3)10(18-2)6-8(9)13(16)14-12-4-5-20-15-12/h4-7H,1-3H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXGXFLAPPKNYFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)NC2=NOC=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.